Cas no 898785-71-2 (1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one)

• Product Name: 1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one
• CAS No: 898785-71-2
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• MDL: MFCD22989076
• CID: 1946642
• PubChem ID: 24723738
• Update Time: 2025-04-21

1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-PYRIDIN-4-YL)-2-ETHYL-HEXAN-1-ONE
• 1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one
• LogP
• 1-(3-chloropyridin-4-yl)-2-ethylhexan-1-one
• 3-Chloro-4-pyridyl 1-ethylpentyl ketone
• 898785-71-2
• 2-Chloro-4-pyridyl1-ethylpentylketone
• AKOS016019047
• 2-Chloro-4-pyridyl 1-ethylpentyl ketone
• 1-(2-chloropyridin-4-yl)-2-ethylhexan-1-one
• MFCD08273062

• MDL： MFCD22989076
• Inchi： 1S/C13H18ClNO/c1-3-5-6-10(4-2)13(16)11-7-8-15-12(14)9-11/h7-10H,3-6H2,1-2H3
• InChI Key： IETJMRHUVWBNTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 239.1076919Da
• Monoisotopic Mass: 239.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30Ų